Cas no 214531-78-9 (Cyclopentanecarboxylicacid, 3-acetyl-)

• Product Name: Cyclopentanecarboxylicacid, 3-acetyl-
• CAS No: 214531-78-9
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 242895
• PubChem ID: 22389491
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 3-acetyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 3-acetyl-
• Cyclopentanecarboxylic acid, 3-acetyl- (9CI)
• 3-acetylcyclopentane-1-carboxylic acid
• DTXSID70625360
• SCHEMBL6454763
• 214531-78-9

• Inchi： 1S/C8H12O3/c1-5(9)6-2-3-7(4-6)8(10)11/h6-7H,2-4H2,1H3,(H,10,11)
• InChI Key： AFIXJKKTUDGNLT-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C(C)=O)C1)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37